![molecular formula C12H18O2 B6159317 2-[(1S,6R)-3-methyl-6-(prop-1-en-2-yl)cyclohex-2-en-1-yl]acetic acid CAS No. 107602-59-5](/img/no-structure.png)
2-[(1S,6R)-3-methyl-6-(prop-1-en-2-yl)cyclohex-2-en-1-yl]acetic acid
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Overview
Description
This compound, also known as 2-[(1S,6R)-3-methyl-6-(prop-1-en-2-yl)cyclohex-2-en-1-yl]acetic acid, has a molecular formula of C12H18O2 and a molecular weight of 194.27 . It is related to other compounds such as 2-Cyclohexen-1-ol, 3-methyl-6-(1-methylethenyl)- and (1S,4R)-1-Methyl-4-(Prop-1-En-2-Yl)Cyclohex-2-Enol .
Synthesis Analysis
The synthesis of related compounds has been reported. For instance, (1S,4R)-1-Methyl-4-(Prop-1-En-2-Yl)Cyclohex-2-Enol can be synthesized from (+)-Limonene using a photosynthesized O2 transfer . Another synthesis method involves the addition of water to a mixture, followed by extraction with n-hexane, washing with sodium carbonate aqueous solution, and distillation under reduced pressure .Molecular Structure Analysis
The molecular structure of this compound can be inferred from its IUPAC name and molecular formula. It contains a cyclohexene ring with a methyl and a propenyl group attached, and an acetic acid group attached to one of the carbons of the cyclohexene ring .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound can be inferred from its structure and related compounds. For instance, (1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol has a molecular weight of 152.24, is stored in a refrigerator, and appears as a colorless to light yellow to brown liquid .properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-[(1S,6R)-3-methyl-6-(prop-1-en-2-yl)cyclohex-2-en-1-yl]acetic acid involves the conversion of a cyclohexene derivative to the desired product through a series of chemical reactions.", "Starting Materials": [ "3-methylcyclohexene", "acetic anhydride", "sodium acetate", "prop-1-en-2-ol", "sulfuric acid", "sodium hydroxide", "hydrogen peroxide", "water" ], "Reaction": [ "Step 1: 3-methylcyclohexene is reacted with prop-1-en-2-ol in the presence of sulfuric acid to form 3-methyl-6-(prop-1-en-2-yl)cyclohexene.", "Step 2: The resulting product from step 1 is then treated with a mixture of acetic anhydride and sodium acetate to form 2-[(1S,6R)-3-methyl-6-(prop-1-en-2-yl)cyclohex-2-en-1-yl]acetate.", "Step 3: The product from step 2 is then hydrolyzed with sodium hydroxide to form 2-[(1S,6R)-3-methyl-6-(prop-1-en-2-yl)cyclohex-2-en-1-yl]acetic acid.", "Step 4: The final product is purified by washing with water and recrystallization." ] } | |
CAS RN |
107602-59-5 |
Molecular Formula |
C12H18O2 |
Molecular Weight |
194.3 |
Purity |
95 |
Origin of Product |
United States |
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